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Compound of Interest

Compound Name: (R)-1-Cbz-3-aminopiperidine

Cat. No.: B1270722 Get Quote

Proper disposal of (R)-1-Cbz-3-aminopiperidine is crucial for ensuring laboratory safety and

environmental protection. This document provides detailed procedures for the safe handling

and disposal of this compound, tailored for researchers, scientists, and drug development

professionals.

Safety and Handling Information
Before disposal, it is essential to be aware of the hazards associated with (R)-1-Cbz-3-
aminopiperidine. The compound is harmful if swallowed and may cause skin and serious eye

irritation.[1] It is also toxic if inhaled and toxic to aquatic life.[2] Always handle this chemical in a

well-ventilated area, wearing appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat.[1][3]

Quantitative Data
The following table summarizes the key physical and chemical properties of (R)-1-Cbz-3-
aminopiperidine.
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Property Value Reference

Molecular Formula C13H18N2O2 [2]

Molecular Weight 234.29 g/mol [2]

Appearance
Off-white to yellow Solid-Liquid

Mixture
[2]

Boiling Point 367.2 ± 42.0 °C (Predicted) [2]

Density 1.151 ± 0.06 g/cm3 (Predicted) [2]

Storage Temperature
2–8 °C under inert gas

(Nitrogen or Argon)
[2]

pKa 10.33 ± 0.20 (Predicted) [2]

Disposal Protocol
The primary method for the disposal of (R)-1-Cbz-3-aminopiperidine is through an approved

hazardous waste disposal facility.[3] Do not dispose of this chemical into drains or the

environment.[4][5]

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste (R)-1-Cbz-3-aminopiperidine and any contaminated materials (e.g.,

weighing paper, gloves, pipette tips) in a designated, properly labeled, and sealed waste

container.

The container should be made of a material compatible with the chemical.

Labeling:

Clearly label the waste container with the full chemical name: "(R)-1-Cbz-3-
aminopiperidine" and the appropriate hazard symbols (e.g., "Harmful," "Irritant").

Storage:
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Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep it away from incompatible materials such as strong oxidizing agents and strong

acids.[3]

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Follow all institutional and local regulations for hazardous waste disposal.

Accidental Spill Cleanup:

In the event of a spill, follow these steps:

Evacuate the immediate area and ensure adequate ventilation.[4]

Wear appropriate PPE, including respiratory protection if necessary.[4]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.[4]

Clean the spill area with soap and water.[4]

Do not let the chemical enter drains.[4][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-1-
Cbz-3-aminopiperidine.
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Start: (R)-1-Cbz-3-aminopiperidine Waste

Is the material contaminated with the compound?

Collect in a designated, sealed, and labeled hazardous waste container

Yes

Material is not contaminated. Dispose of according to standard lab procedures.

No

Store in a secure, ventilated hazardous waste area away from incompatibles

Contact Environmental Health & Safety (EHS) or licensed waste contractor for disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (R)-1-Cbz-3-aminopiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1270722?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270722?utm_src=pdf-body
https://www.benchchem.com/product/b1270722?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/r-3-amino-1-n-boc-piperidine-temppid160705008661.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. (R)-3-AMINO-1-N-CBZ-PIPERIDINE | 1044560-96-4 [amp.chemicalbook.com]

3. fishersci.com [fishersci.com]

4. chemicalbook.com [chemicalbook.com]

5. jubilantingrevia.com [jubilantingrevia.com]

To cite this document: BenchChem. [(R)-1-Cbz-3-aminopiperidine proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270722#r-1-cbz-3-aminopiperidine-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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